2-(1H-benzimidazol-2-ylmethylsulfanyl)-6-propyl-1H-pyrimidin-4-one
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Description
2-[(1H-Benzimidazol-2-ylmethyl)sulfanyl]-6-propyl-4(1H)-pyrimidinone is a heterocyclic compound that combines the structural features of benzimidazole and pyrimidinone. Benzimidazole is a well-known pharmacophore with a wide range of biological activities, while pyrimidinone is a versatile scaffold in medicinal chemistry. The combination of these two moieties in a single molecule offers potential for diverse pharmacological applications.
Properties
Molecular Formula |
C15H16N4OS |
|---|---|
Molecular Weight |
300.4 g/mol |
IUPAC Name |
2-(1H-benzimidazol-2-ylmethylsulfanyl)-4-propyl-1H-pyrimidin-6-one |
InChI |
InChI=1S/C15H16N4OS/c1-2-5-10-8-14(20)19-15(16-10)21-9-13-17-11-6-3-4-7-12(11)18-13/h3-4,6-8H,2,5,9H2,1H3,(H,17,18)(H,16,19,20) |
InChI Key |
HMEOZYTVHVWHDZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=CC(=O)NC(=N1)SCC2=NC3=CC=CC=C3N2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-[(1H-Benzimidazol-2-ylmethyl)sulfanyl]-6-propyl-4(1H)-pyrimidinone typically involves the condensation of o-phenylenediamine with formic acid or its equivalents to form the benzimidazole core .
Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently .
Types of Reactions:
Oxidation: The sulfanyl group in the compound can undergo oxidation to form sulfoxides or sulfones.
Reduction: The nitro groups, if present, can be reduced to amines.
Substitution: The benzimidazole ring can undergo electrophilic substitution reactions, such as halogenation or alkylation.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) are commonly used oxidizing agents.
Reduction: Catalytic hydrogenation or metal hydrides like sodium borohydride.
Substitution: Halogenating agents like N-bromosuccinimide (NBS) or alkyl halides for alkylation.
Major Products:
Oxidation: Sulfoxides and sulfones.
Reduction: Amines.
Substitution: Halogenated or alkylated benzimidazole derivatives.
Scientific Research Applications
2-[(1H-Benzimidazol-2-ylmethyl)sulfanyl]-6-propyl-4(1H)-pyrimidinone has been explored for various scientific research applications:
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Studied for its antimicrobial, anticancer, and anti-inflammatory properties.
Industry: Used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 2-[(1H-Benzimidazol-2-ylmethyl)sulfanyl]-6-propyl-4(1H)-pyrimidinone involves its interaction with specific molecular targets. The benzimidazole moiety is known to interact with enzymes and receptors, modulating their activity. The sulfanyl group can enhance the binding affinity and specificity of the compound . The pyrimidinone ring may contribute to the overall stability and bioavailability of the molecule .
Comparison with Similar Compounds
Benzimidazole derivatives: Such as albendazole, mebendazole, and thiabendazole.
Pyrimidinone derivatives: Such as barbiturates and pyrimethamine.
Uniqueness: 2-[(1H-Benzimidazol-2-ylmethyl)sulfanyl]-6-propyl-4(1H)-pyrimidinone stands out due to its combined structural features of benzimidazole and pyrimidinone, offering a unique pharmacological profile. This combination allows for enhanced biological activity and potential therapeutic applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
